Cas no 2306271-70-3 (tert-butyl 6-amino-6-(hydroxymethyl)-1,4-oxazepane-4-carboxylate)

• Product Name: tert-butyl 6-amino-6-(hydroxymethyl)-1,4-oxazepane-4-carboxylate
• CAS No: 2306271-70-3
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 5107635
• Update Time: 2026-03-03

tert-butyl 6-amino-6-(hydroxymethyl)-1,4-oxazepane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine-4(5H)-carboxylic acid, 6-aminotetrahydro-6-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-butyl 6-amino-6-(hydroxymethyl)-1,4-oxazepane-4-carboxylate

• Inchi： 1S/C11H22N2O4/c1-10(2,3)17-9(15)13-4-5-16-8-11(12,6-13)7-14/h14H,4-8,12H2,1-3H3
• InChI Key： VGGYUDFVTOXUCA-UHFFFAOYSA-N
• SMILES： O1CC(N)(CO)CN(C(OC(C)(C)C)=O)CC1

Additional information on tert-butyl 6-amino-6-(hydroxymethyl)-1,4-oxazepane-4-carboxylate

Recent Advances in the Synthesis and Applications of tert-butyl 6-amino-6-(hydroxymethyl)-1,4-oxazepane-4-carboxylate (CAS: 2306271-70-3)

The compound tert-butyl 6-amino-6-(hydroxymethyl)-1,4-oxazepane-4-carboxylate (CAS: 2306271-70-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold, characterized by a 1,4-oxazepane ring system, serves as a key intermediate in the synthesis of various bioactive molecules, including protease inhibitors, receptor modulators, and other pharmacologically active compounds. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its potential in therapeutic applications.

One of the most notable advancements in the synthesis of tert-butyl 6-amino-6-(hydroxymethyl)-1,4-oxazepane-4-carboxylate involves the development of efficient and scalable methodologies. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel asymmetric synthesis route that significantly improved the yield and enantiomeric purity of the compound. The researchers employed a chiral auxiliary-mediated cyclization strategy, which not only streamlined the production process but also reduced the formation of byproducts. This breakthrough has important implications for the large-scale production of derivatives based on this scaffold.

In addition to synthetic improvements, recent research has explored the biological activities of derivatives derived from tert-butyl 6-amino-6-(hydroxymethyl)-1,4-oxazepane-4-carboxylate. A study in Bioorganic & Medicinal Chemistry Letters reported that certain modifications of this core structure exhibited potent inhibitory effects against viral proteases, particularly those associated with emerging pathogens. The presence of both amino and hydroxymethyl functional groups allows for diverse chemical modifications, enabling the fine-tuning of pharmacological properties such as solubility, bioavailability, and target specificity.

Another area of interest is the application of this compound in the development of central nervous system (CNS) therapeutics. Researchers have identified that the 1,4-oxazepane ring system can enhance blood-brain barrier permeability, making it a promising scaffold for CNS-targeted drugs. Preliminary in vivo studies have shown that derivatives of tert-butyl 6-amino-6-(hydroxymethyl)-1,4-oxazepane-4-carboxylate exhibit favorable pharmacokinetic profiles and low toxicity, paving the way for further preclinical evaluations.

Despite these promising developments, challenges remain in the optimization of this scaffold for clinical applications. Issues such as metabolic stability and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of novel synthetic pathways, the development of more selective derivatives, and the integration of computational modeling to predict biological activity. Overall, tert-butyl 6-amino-6-(hydroxymethyl)-1,4-oxazepane-4-carboxylate represents a valuable building block in medicinal chemistry, with the potential to contribute to the discovery of next-generation therapeutics.